Cas no 204005-46-9 (SU 5416)

• Product Name: SU 5416
• CAS No: 204005-46-9
• MF: C₁₅H₁₄N₂O
• MW: 238.2845
• MDL: MFCD09763655
• CID: 266541
• PubChem ID: 24278606
• Update Time: 2024-10-31

SU 5416 Chemical and Physical Properties

Names and Identifiers

• 3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1H-indol-2-one
• Semaxanib (SU5416)
• SU 5416
• 3-[(2,4-dimethylpyrrol-5-yl)methylidenyl]-indolin-2-one
• Semaxanib
• Semaxinib
• 1,3-Dihydro-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylene]-2H-indol-2-one
• SU-5416
• SU5416
• Semoxind
• TSU 16
• VEGF Receptor 2 Kinase Inhibitor III
• (Z)-3-((3,5-dimethyl-1H-pyrrol-2-yl)methylene)indolin-2-one
• VEGFR2 Kinase Inhibitor III
• 71IA9S35AJ
• 3-(1-(3,5-Dimethyl-1H-pyrrol-2-yl)meth-(Z)-ylidene)-2-oxo-2,3-dihydroindole
• (3Z)-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1,3-dihydro-2H-indol-2-one
• 3-[(2,4-Dimethylpyrrol-5-yl)methylidene]-indolin-2-one
• 3-
• BRD-K63504947-001-14-7
• (3Z)-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1H-indol-2-one
• NCGC00094381-02
• HMS3268J13
• NCGC00094381-05
• BRD-K63504947-001-15-4
• BCP06068
• CCG-205186
• NCGC00094381-06
• SEMAXANIB [USAN]
• s2845
• NCGC00094381-19
• BRD-K63504947-001-16-2
• Semaxnib
• 3-((Z)-(3,5-Dimethylpyrrol-2-yl)methylene)-2-indolinone
• BRD-K63504947-001-05-5
• 3-[1-(3,5-dimethyl-1h-pyrrol-2-yl)-meth-(z)-ylidene]-2-oxo-2,3-dihydro-indole
• SDCCGSBI-0051079.P007
• methylene]-2H-indol-2-one
• 3-((3,5-dimethyl-1H-pyrrol-2-yl)methylene)indolin-2-one
• 2H-Indol-2-one, 3-(3,5-dimethyl-1H-pyrrol-2-yl)methylene)- 1,3-dihydro-, (Z)-
• SEMAXANIB [MART.]
• 3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1,3-dihydro-2H-indol-2-one
• (3Z)-3-[(3,5-DIMETHYL-1H-PYRROL-2-YL)METHYLIDENE]-2,3-DIHYDRO-1H-INDOL-2-ONE
• BDBM497339
• HMS3263M22
• AC-35250
• MFCD01940922
• SDCCGSBI-0051079.P003
• H-Indol-2-one, 3-((3,5-dimethyl-1H-pyrrol-2-yl)methylene)-1,3-dihydro-
• (3Z)-3-((3,5-DIMETHYL-1H-PYRROL-2-YL)METHYLIDENE)-1,3-DIHYDRO-2H-INDOL-2-ONE
• HMS3229O13
• Romiplate
• HMS3677H10
• 194413-58-6
• Tox21_111271_1
• NSC-696819
• NCGC00094381-01
• CHEBI:91083
• BDBM4810
• (E)-3-((3,5-Dimethyl-1H-pyrrol-2-yl)methylene)indolin-2-one
• Semaxanib [USAN:INN]
• 204005-46-9
• SCHEMBL8190
• 3-(2,4-dimethylpyrrol-5-yl)methylidene-indolin-2-one
• SR-01000076044
• NCGC00094381-03
• CHEMBL276711
• HSCI1_000303
• Semaxanib (SU5416)?
• SCHEMBL19571
• SEMAXANIB [WHO-DD]
• CAS-204005-46-9
• DB06436
• 1,3-Dihydro-3-[(3,5-dimethyl-1H-pyrrol-2-yl)
• Semaxanib; SU5416
• MLS001074896
• SR-01000076044-2
• Semaxanib (USAN/INN)
• 2H-Indol-2-one, 3-((3,5-dimethyl-1H-pyrrol-2-yl)methylene)-1,3-dihydro-, (3Z)-
• MLS001332519
• HMS3648O12
• DTXSID1041132
• SIBNPBQTUXWRMZ-ZSOIEALJSA-N
• J-013281
• Tox21 111271
• 2H-INDOL-2-ONE, 3-(3,5-DIMETHYL-1H-PYRROL-2-YL)METHYLENE)- 1,3-DIHYDRO-,(Z)-
• DTXSID801025708
• Semaxanib [INN]
• 3-[(3,5-Dimethyl-2H-pyrrol-2-ylidene)methyl]-1H-indol-2-ol
• (Z)-SU 5416
• AKOS040744647
• NSC696819
• EU-0101110
• 2H-Indol-2-one,5-dimethyl-2-pyrrolyl)methylene]-
• S 8442
• Sugen 5416
• NSC 696819
• 3-[(2,4-dimethylpyrrol-5-yl)methylidenyl]indolin-2-one
• MLS001332520
• AKOS015994557
• 3-[(2,4-Dimethylpyrrol-5-yl)methylidenyl]-2-indolinon
• Lopac0_001110
• (3E)-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-2,3-dihydro-1H-indol-2-one
• (3Z)-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylene]indolin-2-one
• LP01110
• 3-[(3,5-Dimethyl-1H-pyrrol-2-yl)methylene]-1,3-dihydro- 2H-indol-2-one
• EX-A2158
• Tox21_111271
• SU5146
• Tox21_501110
• Z-Semaxanib
• D05819
• Q7449140
• SW219791-1
• TSU-16
• UNII-71IA9S35AJ
• N11132
• HMS3413H10
• 2H-Indol-2-one, 3-((3,5-dimethyl-1H-pyrrol-2-yl)methylene)-1,3-dihydro-, (Z)-
• SU005416
• DTXCID9021132
• GTPL5056
• 2H-Indol-2-one, 3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylene]-1,3-dihydro-
• US11001595, Compound SU5416
• HMS2234L12
• NCGC00261795-01
• DA-67820
• NS00070556
• CS-1225
• HY-10374
• SMR000568416
• NCGC00094381-04
• ES-0010
• 2x2m
• cid_5329098
• SR-01000076044-8
• BRD-K63504947-001-17-0
• 3-[(2,4-dimethylpyrrol-5-yl)methylidenyl]-2-indolinone

• MDL： MFCD09763655
• Inchi： 1S/C15H14N2O/c1-9-7-10(2)16-14(9)8-12-11-5-3-4-6-13(11)17-15(12)18/h3-8,16H,1-2H3,(H,17,18)/b12-8-
• InChI Key： WUWDLXZGHZSWQZ-WQLSENKSSA-N
• SMILES： O=C1/C(=C(/[H])\C2=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])N2[H])/C2=C([H])C([H])=C([H])C([H])=C2N1[H]

Computed Properties

• Exact Mass: 238.11100
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.9
• XLogP3: 2.5

Experimental Properties

• Melting Point: 221-222 °C
• Boiling Point: 481.4±45.0°C at 760 mmHg
• Solubility: H2O: insoluble
• PSA: 44.89000
• LogP: 3.26220

SU 5416 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives